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Abstract
NK-191, with the active ingredient Methasulfocarb, is a soil-applied fungicide known for its

efficacy against a range of soil-borne fungal pathogens. This technical guide provides a

comprehensive overview of its fungicidal spectrum, focusing on key target organisms such as

Pythium, Rhizoctonia, and Fusarium species. This document synthesizes available data on its

biological activity, outlines relevant experimental methodologies for its evaluation, and presents

its fungicidal profile in a structured format for clarity and comparative analysis. While specific

quantitative efficacy data such as EC50 and MIC values for Methasulfocarb are not readily

available in the reviewed literature, this guide establishes a framework for its assessment

based on established protocols.

Introduction
Soil-borne fungal diseases pose a significant threat to global agriculture and horticulture,

causing substantial economic losses through damping-off, root rots, and wilt diseases. NK-191

(Methasulfocarb) is a thiocarbamate fungicide specifically developed for soil application to

manage these challenges. Its primary mode of action is the retardation of fungal growth,

thereby protecting plants during critical early growth stages. This guide delves into the specifics

of its fungicidal activity against key pathogenic genera.
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Fungicidal Spectrum of NK-191 (Methasulfocarb)
Based on available data, the fungicidal spectrum of Methasulfocarb primarily targets the

following soil-borne pathogens:

Pythium spp.[1]: These oomycetes are responsible for damping-off of seedlings in a wide

range of crops, particularly in cool and wet soil conditions.

Rhizoctonia spp.[2]: This genus includes pathogens like Rhizoctonia solani, which causes

root rot, stem canker, and damping-off in numerous plant species, often favored by warmer

and drier conditions.

Fusarium spp.[3]: This group of fungi can cause vascular wilts and root rots, which are

notoriously difficult to control due to their persistence in the soil.

Mucor spp.[2]: While often considered saprophytic, some species can act as opportunistic

pathogens, particularly on stored products or weakened plants.

Quantitative Fungicidal Activity
A thorough review of the available scientific literature did not yield specific quantitative data for

Methasulfocarb, such as the half-maximal effective concentration (EC50) or minimum

inhibitory concentration (MIC) values against its target fungi. However, the following table has

been structured to present such data once it becomes available through further research. This

format allows for a clear comparison of fungicidal efficacy.

Target Pathogen
Pathogen
Subgroup/Isolate

Efficacy Metric
(EC50/MIC in
µg/mL)

Reference

Pythium

aphanidermatum
e.g., Isolate XYZ Data Not Available

Rhizoctonia solani e.g., AG-1 IA Data Not Available

Fusarium oxysporum e.g., f. sp. lycopersici Data Not Available
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Experimental Protocols for Efficacy Evaluation
To facilitate further research and standardized testing of Methasulfocarb, this section details

established methodologies for evaluating the in vitro and in vivo efficacy of soil fungicides

against its target pathogens.

In Vitro Efficacy Assessment: Poisoned Food Technique
This method is widely used to determine the direct inhibitory effect of a fungicide on the

mycelial growth of a pathogen.[2][4][5]

Objective: To determine the Minimum Inhibitory Concentration (MIC) or the concentration that

causes 50% inhibition of mycelial growth (EC50).

Methodology:

Medium Preparation: Prepare a suitable culture medium, such as Potato Dextrose Agar

(PDA), and sterilize it.

Fungicide Incorporation: While the medium is still molten, add various concentrations of

Methasulfocarb to create a dilution series. A control medium without the fungicide is also

prepared.

Inoculation: A mycelial plug from an actively growing culture of the target fungus (Pythium,

Rhizoctonia, or Fusarium) is placed in the center of each fungicide-amended and control

plate.

Incubation: The plates are incubated at a temperature optimal for the specific pathogen's

growth (e.g., 25-28°C).

Data Collection: The radial growth of the fungal colony is measured at regular intervals until

the colony in the control plate reaches the edge of the dish.

Calculation: The percentage of mycelial growth inhibition is calculated using the following

formula:

% Inhibition = [(Colony diameter in control - Colony diameter in treatment) / Colony diameter

in control] x 100
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The EC50 value can then be determined by plotting the percentage of inhibition against the

logarithm of the fungicide concentration and performing a probit or logistic regression

analysis.

In Vivo Efficacy Assessment: Soil Drench Method
This protocol simulates the practical application of Methasulfocarb and assesses its ability to

protect plants from soil-borne pathogens in a controlled environment.

Objective: To evaluate the protective efficacy of Methasulfocarb against damping-off and root

rot diseases.

Methodology:

Inoculum Preparation: The target pathogen is cultured on a suitable substrate (e.g., sand-

maize meal for Rhizoctonia and Fusarium, or a grain-based medium for Pythium) to

generate sufficient inoculum.

Soil Infestation: The prepared inoculum is thoroughly mixed with sterilized soil at a

predetermined concentration.

Sowing and Treatment: Seeds of a susceptible host plant are sown in pots containing the

infested soil. A solution of Methasulfocarb at the desired concentration is then applied as a

soil drench. Control pots receive only water.

Incubation: The pots are maintained in a greenhouse or growth chamber under conditions

favorable for disease development.

Data Collection: Disease incidence and severity are recorded at regular intervals. This can

include assessments of pre- and post-emergence damping-off, root rot severity scores, and

overall plant health (e.g., plant height, fresh and dry weight).

Analysis: The efficacy of the fungicide is determined by comparing the disease levels and

plant health parameters in the treated pots to those in the untreated control pots.

Visualizations
Experimental Workflow for In Vitro Efficacy Testing
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Caption: Workflow for determining the in vitro efficacy of Methasulfocarb.

Logical Relationship of Methasulfocarb Application to
Disease Control
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Caption: Logical pathway from Methasulfocarb application to plant health.

Conclusion
NK-191 (Methasulfocarb) is a targeted soil fungicide with a defined spectrum of activity

against key soil-borne pathogens, including Pythium, Rhizoctonia, and Fusarium. While its

efficacy has been qualitatively established, there is a clear need for quantitative studies to

determine precise EC50 and MIC values against a broader range of isolates within these

genera. The experimental protocols outlined in this guide provide a robust framework for

conducting such research. A more comprehensive quantitative understanding of
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Methasulfocarb's fungicidal profile will be invaluable for its optimal deployment in integrated

disease management strategies, thereby contributing to sustainable crop protection. Further

research into its specific molecular mode of action on these fungi would also be a valuable

contribution to the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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